An In-depth Technical Guide to the Synthesis of 5-amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide
An In-depth Technical Guide to the Synthesis of 5-amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide
This technical guide provides a comprehensive overview of a feasible synthetic pathway for 5-amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide, a valuable research chemical. The intended audience for this document includes researchers, scientists, and professionals in the field of drug development and organic chemistry. This guide details the necessary experimental protocols, presents quantitative data in a structured format, and includes visualizations of the chemical synthesis and experimental workflows.
Synthetic Pathway Overview
The synthesis of 5-amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide can be achieved through a three-step process. The pathway commences with the sulfonation of p-nitrotoluene to yield 2-methyl-5-nitrobenzenesulfonyl chloride. This intermediate subsequently undergoes a reaction with N-ethylaniline to form N-ethyl-2-methyl-5-nitro-N-phenylbenzenesulfonamide. The final step involves the selective reduction of the nitro group to an amine, affording the target compound.
Caption: Proposed three-step synthesis pathway for 5-amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide.
Experimental Protocols
Step 1: Synthesis of 2-Methyl-5-nitrobenzenesulfonyl chloride
This procedure is adapted from a patented method for the sulfonation of p-nitrotoluene.[1]
Protocol:
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In a well-ventilated fume hood, dissolve p-nitrotoluene in an organic solvent such as chlorobenzene, dichloromethane, or chloroform within a reaction vessel equipped with a stirrer.
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With vigorous stirring, slowly add chlorosulfonic acid to the solution. The weight ratio of p-nitrotoluene to chlorosulfonic acid should be maintained between 1:1.2 and 1:1.5.
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Heat the reaction mixture to a temperature between 100-150 °C.
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Maintain the reaction at this temperature with continuous stirring at a rate of 800-1000 rpm until the reaction is complete, as monitored by a suitable technique (e.g., TLC or GC).
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Upon completion, cool the reaction mixture and carefully add water, with a volume of 0.3-0.4 times that of the organic solvent used.
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Perform aqueous washes (2-3 times) and separate the organic phase.
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Concentrate the organic phase under reduced pressure to obtain the crude 2-methyl-5-nitrobenzenesulfonyl chloride. Further purification can be achieved by recrystallization or chromatography if necessary.
| Parameter | Value | Reference |
| Reactant Ratio (p-nitrotoluene:chlorosulfonic acid) | 1:1.2 - 1:1.5 (w/w) | [1] |
| Reaction Temperature | 100 - 150 °C | [1] |
| Stirring Speed | 800 - 1000 rpm | [1] |
| Solvent | Chlorobenzene, Dichloromethane, or Chloroform | [1] |
Step 2: Synthesis of N-Ethyl-2-methyl-5-nitro-N-phenylbenzenesulfonamide
This is a standard procedure for the formation of a sulfonamide from a sulfonyl chloride and a secondary amine.
Protocol:
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Dissolve 2-methyl-5-nitrobenzenesulfonyl chloride in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran.
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In a separate flask, dissolve N-ethylaniline and a non-nucleophilic base (e.g., triethylamine or pyridine) in the same solvent. Use a slight excess (1.1-1.2 equivalents) of both the amine and the base.
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Cool the solution of the sulfonyl chloride in an ice bath.
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Slowly add the N-ethylaniline and base solution to the cooled sulfonyl chloride solution with continuous stirring.
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Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by TLC.
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Upon completion, wash the reaction mixture with dilute aqueous acid (e.g., 1M HCl) to remove excess amine and base, followed by a wash with saturated sodium bicarbonate solution and brine.
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Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to yield the crude N-ethyl-2-methyl-5-nitro-N-phenylbenzenesulfonamide. The product can be purified by column chromatography or recrystallization.
| Parameter | Value |
| Stoichiometry (Sulfonyl chloride:N-ethylaniline:Base) | 1 : 1.1-1.2 : 1.1-1.2 |
| Solvent | Dichloromethane or Tetrahydrofuran |
| Temperature | 0 °C to Room Temperature |
Step 3: Reduction of N-Ethyl-2-methyl-5-nitro-N-phenylbenzenesulfonamide
This protocol describes the reduction of the aromatic nitro group to an amine using stannous chloride. This method is generally effective and chemoselective.
Protocol:
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Dissolve N-ethyl-2-methyl-5-nitro-N-phenylbenzenesulfonamide in ethanol.
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Add an excess of stannous chloride dihydrate (SnCl2·2H2O), typically 3-5 equivalents.
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Heat the reaction mixture to reflux and monitor the progress by TLC.
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Once the starting material is consumed, cool the reaction mixture to room temperature.
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Remove the solvent under reduced pressure.
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Partition the residue between ethyl acetate and a 2M aqueous solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH) to precipitate tin salts and dissolve the product.
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Extract the aqueous layer with ethyl acetate.
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Combine the organic extracts, wash with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.
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Purify the crude 5-amino-N-ethyl-2-methyl-N-phenylbenzenesulfonamide by column chromatography or recrystallization.
| Parameter | Value | Reference |
| Reducing Agent | Stannous chloride dihydrate (SnCl2·2H2O) | [2] |
| Equivalents of Reducing Agent | 3-5 | [3] |
| Solvent | Ethanol | [2] |
| Temperature | Reflux | [3] |
Experimental Workflows
